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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of strontium
thiosulphate hydrates, focusing on the monohydrate and pentahydrate forms. It includes

detailed crystallographic data, experimental protocols for synthesis and analysis, and

visualizations of key experimental workflows.

Introduction
Strontium thiosulphate (SrS₂O₃) exists in hydrated forms, with the monohydrate

(SrS₂O₃·H₂O) and pentahydrate (SrS₂O₃·5H₂O) being the most well-characterized. The

arrangement of water molecules and the coordination environment of the strontium ion

significantly influence the crystal packing and physicochemical properties of these compounds.

Understanding these structures is crucial for applications in various fields, including materials

science and pharmaceuticals.

Crystal Structure Analysis
The crystal structures of strontium thiosulphate monohydrate and pentahydrate have been

determined by single-crystal X-ray diffraction. A summary of their crystallographic data is

presented below.

Quantitative Crystallographic Data
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The following tables summarize the key crystallographic parameters for strontium
thiosulphate monohydrate and pentahydrate.

Table 1: Crystal Data and Structure Refinement for Strontium Thiosulphate Monohydrate

(SrS₂O₃·H₂O)[1]

Parameter Value

Chemical Formula SrS₂O₃·H₂O

Formula Weight 217.76 g/mol

Crystal System Triclinic

Space Group P-1

a (Å) 4.6858 (2)

b (Å) 5.9178 (3)

c (Å) 9.0167 (4)

α (°) 84.889 (2)

β (°) 87.284 (2)

γ (°) 80.785 (2)

Volume (Å³) 245.68 (2)

Z 2

Density (calculated) (g/cm³) 2.944

Absorption Coefficient (μ) (mm⁻¹) 11.72

Temperature (K) 297

Table 2: Crystal Data and Structure Refinement for Strontium Thiosulphate Pentahydrate

(SrS₂O₃·5H₂O)[2][3][4]
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Parameter Value

Chemical Formula SrS₂O₃·5H₂O

Formula Weight 289.82 g/mol

Crystal System Monoclinic

Space Group C2/c

a (Å) 24.220 (3)

b (Å) 7.213 (1)

c (Å) 12.012 (2)

β (°) 103.58 (2)

Volume (Å³) 2038.2 (5)

Z 8

Density (calculated) (g/cm³) 1.888

Temperature (K) 293

Data for Strontium Thiosulphate Pentahydrate is based on the findings of Held & Bohatý

(2004) as cited in subsequent literature.[2][3][4]

Structural Commentary
Strontium Thiosulphate Monohydrate (SrS₂O₃·H₂O): The crystal structure of the

monohydrate consists of layers parallel to the crystallographic ab plane.[5][6] The strontium ion

(Sr²⁺) is in an [8+1] coordination environment, bonded to six oxygen atoms and two sulfur

atoms from the thiosulphate anions, and one oxygen atom from a water molecule.[5][6] The

thiosulphate anions act as both bidentate and monodentate ligands. These layers are

interconnected by hydrogen bonds involving the water molecules and the thiosulphate anions.

[5][6]

Strontium Thiosulphate Pentahydrate (SrS₂O₃·5H₂O): In the pentahydrate, the strontium ion

is coordinated by water molecules and oxygen atoms from the thiosulphate anions. The

presence of a larger number of water molecules leads to a more complex hydrogen-bonding
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network compared to the monohydrate. The structural framework of the pentahydrate is closely

related to that of the monohydrate, with the additional water molecules occupying positions

between the layers, leading to a larger unit cell volume.[1]

Experimental Protocols
This section details the methodologies for the synthesis of strontium thiosulphate hydrates

and the analytical techniques used for their characterization.

Synthesis of Strontium Thiosulphate Hydrates
3.1.1. Synthesis of Strontium Thiosulphate Monohydrate (SrS₂O₃·H₂O)[5]

Preparation of Solutions: Prepare an aqueous solution of sodium thiosulphate pentahydrate

(Na₂S₂O₃·5H₂O) and an aqueous solution of strontium nitrate (Sr(NO₃)₂).

Crystallization: Mix the two solutions. Store the resulting solution at room temperature and

allow the solvent to evaporate slowly over several months.

Isolation of Crystals: Single crystals of SrS₂O₃·H₂O will form in the highly concentrated

solution. Isolate the crystals from the mother liquor. Byproducts such as NaNO₃ and

unreacted Sr(NO₃)₂ may also crystallize.

3.1.2. Synthesis of Strontium Thiosulphate Pentahydrate (SrS₂O₃·5H₂O)[2]

Reaction Mixture: Prepare aqueous solutions of sodium thiosulphate (Na₂S₂O₃) and

strontium nitrate (Sr(NO₃)₂).

Crystallization Conditions: Combine the solutions. The pentahydrate is reported to crystallize

from these aqueous solutions. However, these solutions have a tendency to decompose,

which can inhibit the growth of large single crystals.

Single-Crystal X-ray Diffraction (SC-XRD)
A general protocol for the determination of crystal structures of strontium thiosulphate
hydrates using SC-XRD is as follows:
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Crystal Mounting: A suitable single crystal of the hydrate is selected and mounted on a

goniometer head.

Data Collection: The crystal is placed in a diffractometer equipped with a suitable X-ray

source (e.g., Mo Kα radiation). The diffraction data are collected at a specific temperature

(e.g., 297 K for the monohydrate) by rotating the crystal and recording the diffraction pattern

at various orientations.

Data Reduction and Structure Solution: The collected diffraction intensities are processed to

yield a set of unique reflections. The crystal structure is then solved using direct methods or

Patterson synthesis.

Structure Refinement: The initial structural model is refined against the experimental data to

obtain the final atomic positions, bond lengths, and bond angles.

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed

to study the thermal decomposition and phase transitions of the hydrated crystals.

3.3.1. General Protocol for TGA/DSC of Hydrated Salts

Sample Preparation: A small, accurately weighed amount of the crystalline hydrate is placed

in an appropriate sample pan (e.g., aluminum or alumina).

Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air).

Data Analysis: The TGA curve records the mass loss as a function of temperature, indicating

dehydration and decomposition events. The DSC curve shows endothermic or exothermic

peaks corresponding to phase transitions, melting, and decomposition.

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis and structural

determination of strontium thiosulphate hydrates.
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Caption: Synthesis workflow for strontium thiosulphate hydrates.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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